2-ethoxy-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]acetamide
• InChI: InChI=1S/C15H23NO4/c1-3-19-11-15(18)16-10-14(20-9-8-17)13-6-4-12(2)5-7-13/h4-7,14,17H,3,8-11H2,1-2H3,(H,16,18)
• InChI Key: QWKYKSUWFKOSMB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC(C1=CC=C(C=C1)C)OCCO
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol

Description

2-ethoxy-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)acetamide, also known as A-286982, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of amides and is synthesized through a multi-step process involving various reactants and reagents.

Scientific Research Applications

Chemical Synthesis and Applications

• Chemoselective Acetylation Processes : Research on N-(2-Hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, involves chemoselective monoacetylation using immobilized lipase, highlighting techniques that could be applicable for synthesizing or modifying compounds like 2-ethoxy-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)acetamide for specific biological activities (Magadum & Yadav, 2018).

• Advanced Organic Synthesis for Drug Development : The synthesis of Efletirizine Hydrochloride, a histamine H1 receptor antagonist, from ethyl(2-chloroethoxy)acetate showcases the complex synthetic pathways utilized in pharmaceutical development, potentially relevant to the synthesis of complex acetamides (Lifang, 2011).

Environmental and Biological Implications

• Herbicide Metabolism and Environmental Impact : Studies on chloroacetamide herbicides and their metabolism in human and rat liver microsomes provide insight into the environmental and health impacts of chemical compounds used in agriculture, relevant for assessing the safety and breakdown of complex acetamides (Coleman et al., 2000).

• Antimicrobial Activities of Synthetic Compounds : The development and testing of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones for antimicrobial activities illustrate the potential biomedical applications of synthesized acetamides and related compounds, providing a foundation for further research into their use as antimicrobial agents (Sharma, Sharma, & Rane, 2004).